3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C26H23FN2O2S/c1-3-8-23-24(18-9-5-4-6-10-18)28-26(32-23)29(21-13-15-22(31-2)16-14-21)25(30)19-11-7-12-20(27)17-19/h4-7,9-17H,3,8H2,1-2H3
• InChI Key: IBSJNATYFQACCX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)N(C2=CC=C(C=C2)OC)C(=O)C3=CC(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C26H23FN2O2S
• Molecular Weight: 446.5 g/mol

Description

3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are known to cause inflammation and pain.
Biochemical and Physiological Effects
Studies have shown that 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide can effectively reduce inflammation and pain in various animal models. Additionally, it has also been found to exhibit a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide in lab experiments is its potent anti-inflammatory and analgesic effects. This makes it a useful tool for studying various inflammatory and pain-related disorders. However, one major limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide. One area of interest is the potential use of this compound in the treatment of various inflammatory and pain-related disorders in humans. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential adverse effects. Finally, studies are needed to optimize the synthesis method of this compound to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide has been achieved using various methods. One of the most commonly used methods involves the reaction of 4-methoxybenzoyl chloride with 4-phenyl-5-propyl-2-aminothiazole in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-fluorobenzoyl chloride to yield the final product.

Scientific Research Applications

3-fluoro-N-(4-methoxyphenyl)-N-(4-phenyl-5-propyl-1,3-thiazol-2-yl)benzamide has been studied for its potential applications in the field of medicine. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory and pain-related disorders. Additionally, it has also been studied for its potential use as a diagnostic tool in the field of cancer research.